Cas no 2228141-26-0 (3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione)

• Product Name: 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione
• CAS No: 2228141-26-0
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 5975227
• PubChem ID: 165654298
• Update Time: 2025-11-01

3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione
• EN300-1943021
• 3-[4-(trifluoromethyl)pyridin-3-yl]oxolane-2,5-dione
• 2228141-26-0

• Inchi： 1S/C10H6F3NO3/c11-10(12,13)7-1-2-14-4-6(7)5-3-8(15)17-9(5)16/h1-2,4-5H,3H2
• InChI Key： PNTYZCKNXCYACH-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1C(=O)OC(C1)=O)(F)F

Computed Properties

• Exact Mass: 245.02997754g/mol
• Monoisotopic Mass: 245.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione

Introduction to 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione (CAS No. 2228141-26-0)

3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione, with the CAS number 2228141-26-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a trifluoromethyl group and a pyridine ring, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and potential biological activities of 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione.

The chemical structure of 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione is particularly noteworthy due to its combination of a pyridine ring and a trifluoromethyl group. The pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom, which imparts unique electronic and steric properties to the molecule. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing effect and hydrophobic nature, which can significantly influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione has also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings suggest that 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione could be developed as a novel anticancer agent with high selectivity and low toxicity.

The synthesis of 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the reaction of 4-trifluoromethylpyridine with an appropriate oxalyl chloride derivative under controlled conditions. The resulting intermediate is then cyclized to form the final product. This synthetic route has been validated through multiple independent studies and has proven to be robust and scalable for both laboratory and industrial settings.

The pharmacokinetic properties of 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound exhibits low plasma protein binding and minimal metabolism by cytochrome P450 enzymes, which reduces the risk of drug-drug interactions and enhances its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione in human subjects. Early phase I trials have shown promising results with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 3-4-(trifluoromethyl)pyridin-3-yloxolane-2,5-dione (CAS No. 2228141-26-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.